Cas no 110-44-1 (Sorbic acid)

Sorbic acid is a naturally occurring preservative used to inhibit the growth of microorganisms in various food products. Its key advantages include broad-spectrum antimicrobial activity, high efficacy at low concentrations, and stability across a wide pH range, making it an effective and versatile addition to formulations requiring microbial control.
Sorbic acid structure
Sorbic acid structure
Product Name:Sorbic acid
CAS No:110-44-1
MF:C6H8O2
MW:112.126522064209
MDL:MFCD00002703
CID:35615
PubChem ID:643460
Update Time:2025-08-18

Sorbic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienoic acid
    • 1,3-pentadiene-1-carboxylic acid
    • (2-butenylidene)acetic acid
    • 2-Propenylacrylic acid
    • alpha-trans-gamma-trans-sorbic acid
    • crotylidene acetic acid
    • (E,E)-2,4-hexadienoic acid
    • hexa-2,4-dienoic acid
    • hexadienoic acid
    • Hexadienoic acid, (E,E)
    • panosorb
    • Preservastat
    • Sorbic acid
    • Sorbistat
    • trans,trans-2,4-hexadienoic acid
    • trans,trans-sorbic acid
    • Sorbic Acid [for Biochemical Research]
    • SORBIC ACID(RG)
    • (E,E)-hexa-2,4-dienoic acid
    • 1,3-Pentadiene-1-carboxylic acid
    • all-E-sorbic acid
    • C6:2n-2,4
    • FEMA 3921
    • hexa-2
    • sorbic
    • Sorbic Acid (AS)
    • Sorbic acid solution
    • sorbinic acid
    • Sorbinsure
    • α-trans-γ-trans-Sorbic acid
    • (E,E)-1,3-Pentadiene-1-carboxylic acid
    • 2E,4E-Hexadienoic acid
    • NSC 35405
    • NSC 49103
    • NSC 50268
    • hexa-2,
    • (2E,4E)-hexa-2,4-dienoic acid
    • 2,4-Hexadienoic acid, (2E,4E)-
    • (E,E)-Sorbic acid
    • Kyselina sorbova
    • 2,4-Hexadienoic acid, (E,E)-
    • Acetic acid, crotylidene-
    • Caswell No. 801
    • Sorbic Acid [USAN]
    • Acidum sorb
    • MLS002152937
    • SMR001224532
    • NCGC00259268-01
    • trans-trans-2,4-Hexadienoic acid
    • (2-butenylidene)-Acetic acid
    • SORBIC ACID [VANDF]
    • C6H8O2
    • AKOS000119456
    • Sorbic acid (NF)
    • Sorbic Acid (SA)
    • MFCD00002703
    • SORBIC ACID [MART.]
    • NCGC00091737-02
    • Sorbinsaure
    • Sorbic acid, for synthesis, 99.0-101.0%
    • F8886-8255
    • BRD-K55892330-001-01-8
    • CHEBI:38358
    • DA-58006
    • D05892
    • SORBIC ACID (USP-RS)
    • .alpha.-trans-.gamma.-trans-Sorbic acid
    • 2,4-Hexadienoic acid, >=99%, FCC
    • Sorbinsaeure
    • J-002425
    • EC 203-768-7
    • EN300-332923
    • s4983
    • (2E,4E)-2,4-Hexadienoic acid #
    • Sorbic acid, potassium salt (van)
    • E-sorbic acid
    • HSDB 590
    • (2-butenylidene) acetic acid
    • 5309-56-8
    • sorbic-acid
    • 1ST2503
    • EINECS 203-768-7
    • EN300-17945
    • DTXCID401277
    • UNII-X045WJ989B
    • SORBIC ACID [FCC]
    • DB-309726
    • Sorbic acid, SAJ first grade, >=98.5%
    • NCGC00091737-03
    • CCG-266056
    • trans, trans-Sorbic acid
    • AI3-14851
    • SORBIC ACID (EP MONOGRAPH)
    • InChI=1/C6H8O2/c1-2-3-4-5-6(7)8/h2-5H,1H3,(H,7,8)/b3-2+,5-4
    • X045WJ989B
    • Acid, Hexadienoic
    • Crotylidene-Acetic acid
    • NCGC00091737-05
    • Sorbic acid, United States Pharmacopeia (USP) Reference Standard
    • Acid, Propenylacrylic
    • S0053
    • Hexadienoic acid1,3-pentadiene-1-carboxylic acid
    • starbld0040592
    • SORBIC ACID [USP-RS]
    • HMS3039E13
    • NSC49103
    • AN-651/40229308
    • E 200
    • 110-44-1
    • Tox21_201719
    • SORBIC ACID (II)
    • Sorbic acid 1000 microg/mL in Acetonitrile
    • Hexadienic acid
    • Sorbic acid, (E,E)-
    • (E,E)-2,4-HEXADIENOIC ACID [FHFI]
    • E80726
    • 22500-92-1
    • Sorbic acid, >=99.0%
    • Sorbic acid, Pharmaceutical Secondary Standard; Certified Reference Material
    • NCGC00091737-01
    • Acidum sorbicum
    • Tox21_111164
    • CHEMBL250212
    • SORBIC ACID [WHO-DD]
    • NCGC00253957-01
    • Acid, Sorbic
    • NSC-49103
    • Sorbic acid, tested according to Ph.Eur.
    • LMFA01030100
    • SCHEMBL1647
    • 91751-55-2
    • 1,3-Pentadiene-1-carboxylic acid, (E,E)-
    • 2, 4-Hexadienoic acid potassium salt
    • Kyselina 1,3-pentadien-1-karboxylova [Czech]
    • SORBIC ACID (MART.)
    • Sorbic acid, European Pharmacopoeia (EP) Reference Standard
    • HY-N0626
    • E200
    • DTXSID3021277
    • Sorbic acid, analytical standard
    • SBI-0653859.0001
    • 2,4-SA
    • HB8334
    • 2,4-Hexadiensaeure
    • CAS-110-44-1
    • STR09707
    • NS00002145
    • SORBIC ACID [HSDB]
    • Tox21_300182
    • trans,trans-SA
    • CS-0009618
    • NSC-50268
    • Sorbic acid, Vetec(TM) reagent grade, 98%
    • SORBIC ACID [MI]
    • (2E,4E)-2,4-Hexenoic acid
    • Q407131
    • EPA Pesticide Chemical Code 075901
    • 2,4-Hexadienoic acid, (trans,trans)-
    • J-524281
    • (E,E)-SA
    • Z57127888
    • NSC-35405
    • Sorbic acid [NF]
    • 161814-42-2
    • FEMA NO. 3921
    • SORBIC ACID [EP MONOGRAPH]
    • alpha-trans-Laquo gammaRaquo -trans-sorbic acid
    • CHEBI:35962
    • CCRIS 5748
    • Kyselina 1,3-pentadien-1-karboxylova
    • Hexa-2,4-dienoic acid, (E,E)-
    • (E,E)-Sorbic acid; Sorbic acid
    • (2E,4E)-2,4-Hexadienoic acid
    • Kyselina sorbova [Czech]
    • Acetic acid, (2-butenylidene)-
    • INS-200
    • SORBIC ACID [II]
    • MSK2503
    • 203-768-7
    • FS31168
    • HY-N0626R
    • Sorbic acid (Standard)
    • MDL: MFCD00002703
    • Inchi: 1S/C6H8O2/c1-2-3-4-5-6(7)8/h2-5H,1H3,(H,7,8)/b3-2+,5-4+
    • InChI Key: WSWCOQWTEOXDQX-MQQKCMAXSA-N
    • SMILES: C/C=C/C=C/C(=O)O
    • BRN: 1741831

Computed Properties

  • Exact Mass: 112.05200
  • Monoisotopic Mass: 112.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Powder
  • Density: 1,205 g/cm3
  • Melting Point: 132-135 °C (lit.)
  • Boiling Point: 228°C(lit.)
  • Flash Point: Fahrenheit: 260.6 ° f
    Celsius: 127 ° c
  • Refractive Index: 1.4600 (estimate)
  • Solubility: ethanol: 0.1 g/mL, clear
  • Water Partition Coefficient: 1.6 g/L (20 ºC)
  • Stability/Shelf Life: Stability Material saturated with this acid may ignite spontaneously. Incompatible with strong oxidizing agents. May be light sensitive.
  • PSA: 37.30000
  • LogP: 1.20330
  • Merck: 8721
  • Vapor Pressure: 0.01 mmHg ( 20 °C)
  • FEMA: 2544
  • pka: 4.76(at 25℃)
  • Sensitiveness: Sensitive to heat
  • Solubility: Slightly soluble in water, soluble in propylene glycol, absolute ethanol and methanol, glacial acetic acid, acetone, benzene, carbon tetrachloride, cyclohexane, dioxane, glycerol, isopropanol, isopropyl ether, methyl acetate, toluene.

Sorbic acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36-S24/25
  • FLUKA BRAND F CODES:8
  • RTECS:WG2100000
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Toxicity:LD50 orally in rats: 7.36 g/kg (Smyth, Carpenter)
  • Storage Condition:2-8°C
  • Safety Term:S24/25
  • Risk Phrases:R36/38

Sorbic acid Customs Data

  • HS CODE:2916190090
  • Customs Data:

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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Sorbic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:110-44-1)Sorbic acid
Order Number:sfd4099
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
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(CAS:110-44-1)
Order Number:SFD285;SDF281
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:110-44-1)Sorbic Acid
Order Number:LE9817;LE7089
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:02
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:110-44-1)Sorbic acid
Order Number:A1198798
Stock Status:in Stock
Quantity:5kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:38
Price ($):194.0
Email:sales@amadischem.com

Sorbic acid Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Sorbic acid Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:110-44-1)Sorbic acid
sfd4099
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:110-44-1)
SFD285;SDF281
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email